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Compound of Interest

Compound Name: 3,3-Dimethylpentane

Cat. No.: B146829

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, storage, and
disposal of 3,3-Dimethylpentane. The following procedures are designed to minimize risks
and ensure a safe laboratory environment.

Understanding the Hazards

3,3-Dimethylpentane is a highly flammable, colorless liquid that poses several health and
environmental risks.[1] It can cause skin and eye irritation, and inhalation of its vapors may
lead to drowsiness or dizziness.[2][3][4] A significant danger is its aspiration hazard,; if
swallowed, it can enter the lungs and may be fatal.[1][3][5] Furthermore, it is very toxic to
aquatic life with long-lasting effects.[1] Adherence to strict safety protocols is mandatory.

Key Safety and Physical Data

The following table summarizes crucial quantitative data for 3,3-Dimethylpentane.
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Property Value Citations
Chemical Formula C7H1s
Molecular Weight 100.20 g/mol
Appearance Colorless liquid [2]
_ -7°Cto-6°C(19.4 °Fto 21.2
Flash Point [3]
OF)
Boiling Point 86 °C (186.8 °F)
Melting Point -135 °C (-211 °F)
Density 0.693 g/mL at 25 °C
Vapor Pressure 82.7 mmHg [1][2]
) o Lower: 1.0% vol / Upper: 7.0%
Explosion Limits [3]
vol
H225, H304, H315, H336,
GHS Hazard Statements [1][5]

H410

Operational and Disposal Plans

This section provides step-by-step procedural guidance for handling 3,3-Dimethylpentane
from receipt to disposal.

Engineering Controls and Personal Protective
Equipment (PPE)

To ensure safety, a combination of engineering controls and appropriate PPE is required.
Engineering Controls:

« Ventilation: Always handle 3,3-Dimethylpentane in a well-ventilated area. Use a chemical
fume hood or other local exhaust ventilation to keep airborne levels below exposure limits.[3]
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o Safety Equipment: Facilities must be equipped with an eyewash station and a safety shower.
[3] All equipment used, including ventilation, must be explosion-proof.[3][4]

 Static Control: Ground and bond all containers and transfer equipment to prevent static
discharge, which can ignite vapors.[3][4]

Personal Protective Equipment (PPE) Protocol: The following PPE is mandatory when handling
3,3-Dimethylpentane.
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PPE Category Specification Citations

Wear chemical splash goggles
that meet EN 149 standards.

Eye/Face Protection For operations with a higher [31[6]
splash risk, use a full face

shield in addition to goggles.

Wear appropriate chemical-
resistant gloves (e.g., Nitrile,
) Neoprene). Inspect gloves for
Hand Protection [3B1[71[8]
tears or holes before each use
and replace them regularly to

avoid permeation.

Wear a flame-retardant lab
coat and appropriate protective
clothing to prevent skin

Body Protection exposure. For larger quantities  [3][8][9]
or splash risks, a chemical-
resistant apron or coveralls is
recommended.

If ventilation is inadequate or
exposure limits may be
exceeded, use a
Respiratory Protection NIOSH/MSHA-approved [31[81I9]
respirator with an organic
vapor cartridge (e.g., ABEK
type filter).

Wear closed-toe, chemical-
) resistant shoes. Do not wear
Foot Protection _ [7118]
perforated shoes or sandals in

the laboratory.

Step-by-Step Handling and Storage Procedures

Handling:
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» Preparation: Before handling, ensure all engineering controls are operational and all required
PPE is correctly worn. Clear the work area of all ignition sources, including sparks, open
flames, and hot surfaces.[3][4]

o Transferring: Use only spark-proof tools when opening or transferring 3,3-Dimethylpentane.
[3][4] Ground and bond containers during transfer to prevent static electricity buildup.[3]

o Use: Avoid contact with eyes, skin, and clothing.[3] Do not breathe vapors or mists.[3]

» Post-Handling: After handling, wash hands and any exposed skin thoroughly.[3][4] Clean the
work area and decontaminate any equipment used.

Storage:
» Store containers in a designated flammables area that is cool, dry, and well-ventilated.[3]
o Keep containers tightly closed when not in use.[3]

o Store away from incompatible substances, such as strong oxidizing agents (e.g., peroxides,
nitrates).[3]

e Do not expose containers to heat or direct sunlight.[3]

Emergency and First Aid Protocols

Immediate and correct response to an exposure or spill is critical.
First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3][4]

» Skin Contact: Remove all contaminated clothing. Flush skin with plenty of water for at least
15 minutes. Get medical attention if irritation develops.[3][4]

 Inhalation: Move the victim to fresh air immediately. If breathing is difficult, provide oxygen. If
the victim is not breathing, give artificial respiration. Seek immediate medical attention.[3][4]
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Ingestion:Do NOT induce vomiting. Due to the high aspiration risk, this is a medical
emergency.[3] Have the victim lean forward if vomiting occurs naturally. Never give anything
by mouth to an unconscious person. Seek immediate medical attention.[3][4]

Spill and Disposal Plan

Spill Response:

Evacuate: Immediately evacuate all personnel from the spill area.
Ignition Sources: Remove all sources of ignition.[3][4]
Ventilate: Ensure the area is well-ventilated.

Containment: Wearing full PPE, contain the spill using an inert, non-combustible absorbent
material like vermiculite, sand, or earth.[3][10] Do not use combustible materials like
sawdust.

Collection: Use non-sparking tools to collect the absorbed material and place it into a
suitable, labeled container for hazardous waste disposal.[3][4]

Decontamination: Clean the spill area thoroughly.

Reporting: Report the spill to the appropriate environmental health and safety personnel.

Disposal Protocol:

Chemical waste must be disposed of as hazardous waste.[10]

Dispose of contents and containers in accordance with all local, regional, national, and
international regulations.[11][12]

Do not mix with other waste. Leave the chemical in its original container if possible.

Empty containers may retain product residue and vapors and can be dangerous.[3] Handle
them as you would the product itself.

Mandatory Visualization
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The following diagram illustrates the logical workflow for responding to a 3,3-Dimethylpentane
spill.

Spill Detected

Evacuate Area &
Remove Ignition Sources

Don Full PPE
(Respirator, Goggles, Gloves, Lab Coat)

Contain Spill with
Inert Absorbent

Collect Waste with
Spark-Proof Tools

Place in Labeled
Hazardous Waste Container

Decontaminate Spill Area
& Equipment

Report Incident to EHS

Click to download full resolution via product page
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Caption: Workflow for a safe and effective response to a 3,3-Dimethylpentane spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b146829?utm_src=pdf-body
https://www.benchchem.com/product/b146829?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s1532738
https://www.haz-map.com/Agents/16437
https://pim-resources.coleparmer.com/sds/59693.pdf
https://www.fishersci.com/store/msds?partNumber=AC152660050&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/3_3-Dimethylpentane
https://www.3m.com/3M/en_US/worker-health-safety-us/solutions/industrial-safety-products/chemical/
https://www.bernardoecenarro.com/en/besa-lab/recommended-ppe-to-handle-chemicals/
https://www.northindustrial.net/blog/discover-the-various-types-of-ppe-for-optimal-chemical-safety
https://chemm.hhs.gov/ppe.htm
https://nj.gov/health/eoh/rtkweb/documents/fs/4147.pdf
https://www.cpachem.com/msds?num=SB7130&dnl=sd_-_2%2C3-Dimethylpentane_CAS_565-59-3_%28SB7130%29_%28EU%29.pdf
https://simmons.chemoventory.com/msds/565-59-3_Dimethyl_1186.pdf
https://www.benchchem.com/product/b146829#personal-protective-equipment-for-handling-3-3-dimethylpentane
https://www.benchchem.com/product/b146829#personal-protective-equipment-for-handling-3-3-dimethylpentane
https://www.benchchem.com/product/b146829#personal-protective-equipment-for-handling-3-3-dimethylpentane
https://www.benchchem.com/product/b146829#personal-protective-equipment-for-handling-3-3-dimethylpentane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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